Cas no 1805056-63-6 (Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate)

• Product Name: Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate
• CAS No: 1805056-63-6
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4805630
• Update Time: 2025-05-20

Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate

• Inchi： 1S/C9H7ClF3NO2/c1-16-9(15)5-3-14-8(13)4(2-10)6(5)7(11)12/h3,7H,2H2,1H3
• InChI Key： NALFLQMOFURRQP-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC=C(C(=O)OC)C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate

Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate: A Comprehensive Overview

Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate is a complex organic compound with the CAS registry number 1805056-63-6. This compound belongs to the class of pyridine derivatives, which are widely studied in organic chemistry due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a pyridine ring substituted with several functional groups, including a methyl ester at the 5-position, a chloromethyl group at the 3-position, a difluoromethyl group at the 4-position, and a fluorine atom at the 2-position. These substituents confer unique electronic and steric properties to the molecule, making it an interesting subject for both academic and industrial research.

The synthesis of Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate involves a series of multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as cross-coupling reactions and selective substitutions. These methods not only improve yield but also reduce the environmental footprint of chemical manufacturing processes.

The structural complexity of this compound makes it an attractive candidate for various applications. In the pharmaceutical industry, pyridine derivatives are often used as scaffolds for drug development due to their ability to interact with biological targets such as enzymes and receptors. The presence of fluorinated groups in this compound enhances its lipophilicity, which is a desirable property for drug candidates aiming to cross biological membranes. Recent studies have highlighted the potential of fluorinated pyridines in targeting specific pathways associated with cancer and neurodegenerative diseases.

In addition to its pharmaceutical applications, Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate has shown promise in agrochemical research. The chloromethyl group imparts pesticidal activity, making this compound a potential candidate for developing new generations of insecticides or herbicides. Researchers have investigated its efficacy against various pests and weeds under controlled laboratory conditions, with encouraging results suggesting its potential for field application.

The environmental impact of this compound is another critical area of study. As industries increasingly prioritize sustainability, understanding the fate and behavior of chemicals in the environment has become essential. Recent research has focused on assessing the biodegradability and persistence of Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate in different environmental compartments. These studies aim to ensure that its use does not pose significant risks to ecosystems or human health.

From a structural perspective, the molecule's symmetry and substituent arrangement influence its physical properties such as melting point, solubility, and stability. Advanced computational methods like density functional theory (DFT) have been employed to predict these properties with high accuracy. Such computational studies not only aid in optimizing synthesis protocols but also provide insights into the molecule's reactivity under various conditions.

In conclusion, Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxylate (CAS No: 1805056-63-6) is a multifaceted compound with significant potential across diverse fields. Its unique structure enables a wide range of applications in pharmaceuticals, agrochemicals, and materials science while posing interesting challenges for researchers in terms of synthesis optimization and environmental impact assessment. As scientific advancements continue to unfold, this compound is likely to play an increasingly important role in both academic research and industrial innovation.